
"Anti-inflammatory agent 11" chemical structure
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anti-inflammatory agent 11

Cat. No.: B12413645 Get Quote

In-Depth Technical Guide: Anti-inflammatory
Agent 11
For Researchers, Scientists, and Drug Development Professionals

Introduction
Anti-inflammatory agent 11, also identified as compound 16 and available under the

MedChemExpress catalogue number HY-144727, is a potent small molecule with

demonstrated anti-inflammatory and antimycobacterial properties. This technical guide

provides a comprehensive overview of its chemical structure, physicochemical properties,

biological activity, and the experimental protocols used for its evaluation. The information

presented herein is intended to support further research and development of this compound as

a potential therapeutic agent.

Chemical Structure and Properties
Anti-inflammatory agent 11 is chemically known as 3-(3-hydroxybenzoyl)-2-(4-

methoxyphenyl)-2H-indazole. Its structure is characterized by a central indazole core,

substituted with a 4-methoxyphenyl group at the N2 position and a 3-hydroxybenzoyl group at

the C3 position.
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Chemical structure of Anti-inflammatory agent 11

Table 1: Physicochemical Properties of Anti-inflammatory Agent 11 (HY-144727)

Property Value Source

IUPAC Name
3-(3-hydroxybenzoyl)-2-(4-

methoxyphenyl)-2H-indazole
Chem-Space

CAS Number 63932-07-0 MedChemExpress

Molecular Formula C₂₁H₁₆N₂O₃ MedChemExpress

Molecular Weight 356.37 g/mol MedChemExpress

Appearance Solid -

Purity ≥98% MedChemExpress

Solubility Soluble in DMSO MedChemExpress

Note: Specific quantitative data for properties like melting point, boiling point, and detailed

spectroscopic data (NMR, IR, MS) are not publicly available and would typically be found in the

manufacturer's certificate of analysis or in dedicated chemical analysis publications.

Biological Activity and Mechanism of Action
Anti-inflammatory agent 11 exhibits a dual activity profile, demonstrating both anti-

inflammatory and antimycobacterial effects.

Anti-inflammatory Activity
The anti-inflammatory properties of this compound are attributed to its ability to inhibit the

production of key pro-inflammatory mediators. Specifically, it has been shown to inhibit the

production of nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-1 beta (IL-

1β).[1] This inhibition is achieved through the suppression of inducible nitric oxide synthase

(iNOS) expression.[1]

Signaling Pathway:
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The production of iNOS, TNF-α, and IL-1β is predominantly regulated by the nuclear factor-

kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.

Inflammatory stimuli, such as lipopolysaccharide (LPS), activate these pathways, leading to the

transcription of genes encoding for these pro-inflammatory mediators. It is hypothesized that

Anti-inflammatory agent 11 exerts its effects by interfering with one or more key components

of these pathways, thereby downregulating the expression of iNOS, TNF-α, and IL-1β.
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Caption: Proposed mechanism of action for Anti-inflammatory agent 11.
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Antimycobacterial Activity
Anti-inflammatory agent 11 has demonstrated potent activity against Mycobacterium

tuberculosis, the causative agent of tuberculosis.

Table 2: Antimycobacterial Activity of Anti-inflammatory Agent 11

Strain MIC₅₀ (μM) Source

M. tuberculosis H37Rv 1.3 MedChemExpress[1]

M. tuberculosis M299 6.9 MedChemExpress[1]

Experimental Protocols
The following sections outline the general methodologies for the key experiments cited in this

guide. Specific parameters for Anti-inflammatory agent 11 would need to be optimized.

Determination of Minimum Inhibitory Concentration
(MIC) against Mycobacterium tuberculosis
Workflow Diagram:
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Caption: Workflow for MIC determination.

Protocol:

Bacterial Culture:Mycobacterium tuberculosis strains (e.g., H37Rv, M299) are cultured in an

appropriate liquid medium (e.g., Middlebrook 7H9 broth supplemented with OADC) to mid-

log phase.

Compound Preparation: A stock solution of Anti-inflammatory agent 11 in DMSO is

prepared and serially diluted in culture medium to achieve a range of final concentrations.

Inoculation: The bacterial culture is diluted to a standardized inoculum size and added to the

wells of a 96-well microtiter plate containing the serial dilutions of the compound.

Incubation: The plates are sealed and incubated at 37°C for a period of 7-14 days.
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MIC Determination: After incubation, a viability indicator such as Resazurin is added to each

well. The MIC₅₀ is determined as the lowest concentration of the compound that inhibits

bacterial growth by 50% compared to the untreated control, as indicated by a color change.

Nitric Oxide (NO) Production Assay
Workflow Diagram:
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Seed macrophages (e.g., RAW 264.7)
in 96-well plates

Pre-treat cells with
Anti-inflammatory agent 11

Stimulate cells with LPS

Incubate for 24 hours

Collect cell culture supernatant

Perform Griess reaction

Measure absorbance at 540 nm

Calculate % NO inhibition

 

Seed immune cells (e.g., PBMCs or macrophages)
in 96-well plates

Pre-treat cells with
Anti-inflammatory agent 11

Stimulate cells with LPS

Incubate for a specified time
(e.g., 6-24 hours)

Collect cell culture supernatant

Perform ELISA for TNF-α and IL-1β

Measure absorbance

Calculate % cytokine inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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